N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)benzo[d]thiazole-6-carboxamide hydrochloride

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[2-(diethylamino)ethyl]-1,3-benzothiazole-6-carboxamide;hydrochloride
• InChI: InChI=1S/C21H21ClN4OS2.ClH/c1-3-25(4-2)10-11-26(21-24-19-15(22)6-5-7-17(19)29-21)20(27)14-8-9-16-18(12-14)28-13-23-16;/h5-9,12-13H,3-4,10-11H2,1-2H3;1H
• InChI Key: SWXDXCWBXBKNNH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=C(S1)C=CC=C2Cl)C(=O)C3=CC4=C(C=C3)N=CS4.Cl
• Molecular Formula: C21H22Cl2N4OS2
• Molecular Weight: 481.5 g/mol

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-(diethylamino)ethyl)benzo[d]thiazole-6-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H22Cl2N4OS2 and its molecular weight is 481.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Benzothiazole derivatives have been synthesized and evaluated for their antimicrobial properties. Gilani et al. (2016) synthesized a series of novel thiazolidin-4-ones and azetidin-2-ones from N-(6-chlorobenzo[d]thiazol-2-yl)hydrazine carboxamide derivatives. These compounds were investigated for their antimicrobial properties against various bacterial and fungal strains, showing moderate to good inhibition. This study suggests the potential of benzothiazole derivatives in developing new antimicrobial agents (Gilani et al., 2016).

Cytotoxic Evaluation and Cancer Research

Zhang et al. (2017) explored the cytotoxic effects of benzo[d]thiazole-2-carboxamide derivatives as potential epidermal growth factor receptor (EGFR) inhibitors. The synthesized compounds were evaluated against cancer cell lines, revealing moderate to excellent potency, highlighting their potential as EGFR inhibitors with minimal nonspecific toxicity against normal cells. This research demonstrates the relevance of benzothiazole derivatives in cancer research, especially in designing targeted therapy agents (Zhang et al., 2017).

Potential in Drug Discovery

Durcik et al. (2020) described an elegant pathway for synthesizing hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives as new building blocks in drug discovery. These compounds can be substituted at four different positions, offering the possibility to explore chemical space thoroughly around the molecule as a ligand for targeted therapy. This study underscores the versatility of benzothiazole derivatives in medicinal chemistry and drug development (Durcik et al., 2020).